5,7-Dimethyl-2-[(5-phenyl-1,2,4-triazin-3-yl)sulfanylmethyl]imidazo[1,2-a]pyrimidine

• IUPAC Name: 5,7-dimethyl-2-[(5-phenyl-1,2,4-triazin-3-yl)sulfanylmethyl]imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C18H16N6S/c1-12-8-13(2)24-10-15(21-17(24)20-12)11-25-18-22-16(9-19-23-18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: WJQJSWWRHHKTNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=CN12)CSC3=NC(=CN=N3)C4=CC=CC=C4)C
• Molecular Formula: C18H16N6S
• Molecular Weight: 348.4 g/mol
• CAS No.: 618399-13-6

Description

5,7-Dimethyl-2-[(5-phenyl-1,2,4-triazin-3-yl)sulfanylmethyl]imidazo[1,2-a]pyrimidine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyrimidine core substituted with methyl groups at positions 5 and 5. At position 2, it bears a sulfanylmethyl group linked to a 5-phenyl-1,2,4-triazine moiety. This structural complexity confers unique electronic and steric properties, making it a candidate for diverse pharmacological applications. Imidazo[1,2-a]pyrimidine derivatives are known for their antimicrobial, anticancer, and enzyme inhibitory activities, with substituents playing a critical role in modulating bioactivity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

A. Core Modifications: Imidazo[1,2-a]pyridine vs. Imidazo[1,2-a]pyrimidine

• Imidazo[1,2-a]pyridine Derivatives :
  Compounds like 2-phenylimidazo[1,2-a]pyridine () lack the pyrimidine nitrogen but exhibit superior antitubercular activity (MIC: 0.04–0.09 μM) compared to imidazo[1,2-a]pyrimidines. The absence of the pyrimidine nitrogen likely improves membrane permeability or target binding .
• Imidazo[1,2-a]pyrimidine Derivatives :
  The addition of a nitrogen atom in the pyrimidine ring (e.g., N-benzyl-2,6-dimethylimidazo[1,2-a]pyrimidine-3-carboxamide in ) reduces potency (MIC: 4.9 μM) but may enhance selectivity for DNA repair pathways .

B. Substituent Variations at Position 2

• Sulfanylmethyl vs. Carboxamide :
  The sulfanylmethyl-triazine group in the target compound contrasts with carboxamide substituents (e.g., imidazo[1,2-a]pyridine-3-carboxamides in ). Carboxamides show submicromolar MICs against Mycobacterium tuberculosis, while sulfanylmethyl groups may improve solubility or metabolic stability due to sulfur’s nucleophilicity .
• Nitrofuran-Tagged Derivatives :
  Compounds like N-Cyclohexyl-5,7-dimethyl-2-(5-nitrofuran-2-yl)imidazo[1,2-a]pyrimidin-3-amine () replace the triazine with a nitrofuran group, enhancing antibacterial activity but increasing toxicity risks due to nitro group reactivity .

C. Methylation Patterns

• 5,7-Dimethyl Substitution :
  The 5,7-dimethyl configuration in the target compound is shared with 5,7-dimethyl-2-(propylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine (). Methyl groups likely shield the core from oxidative metabolism, extending half-life .

Key Findings :

• Antimicrobial Activity : The target compound’s triazinyl-sulfanylmethyl group may offer broader-spectrum activity compared to nitrofuran-tagged derivatives, which are narrower in scope .
• Mechanistic Divergence : Subtle structural changes (e.g., pyridine vs. pyrimidine) alter mechanisms. For instance, imidazo[1,2-a]pyrimidines with nitroso groups target mitochondrial function, while pyridine analogs disrupt DNA .

Pharmacokinetic and Toxicity Considerations

• ADME Properties : The 5-phenyl-1,2,4-triazine moiety may improve solubility via π-stacking interactions, whereas methyl groups reduce metabolic clearance .
• Toxicity : Sulfur-containing compounds (e.g., sulfanylmethyl) show lower hepatotoxicity than nitro-containing derivatives ().